molecular formula C17H16FN B8361445 5-(2-Fluoroethyl)-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine

5-(2-Fluoroethyl)-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine

Cat. No.: B8361445
M. Wt: 253.31 g/mol
InChI Key: DHHVHCZZAHJZSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Fluoroethyl)-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine is a useful research compound. Its molecular formula is C17H16FN and its molecular weight is 253.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H16FN

Molecular Weight

253.31 g/mol

IUPAC Name

1-(2-fluoroethyl)-16-azatetracyclo[7.6.1.02,7.010,15]hexadeca-2,4,6,10,12,14-hexaene

InChI

InChI=1S/C17H16FN/c18-10-9-17-14-7-3-1-5-12(14)11-16(19-17)13-6-2-4-8-15(13)17/h1-8,16,19H,9-11H2

InChI Key

DHHVHCZZAHJZSA-UHFFFAOYSA-N

Canonical SMILES

C1C2C3=CC=CC=C3C(N2)(C4=CC=CC=C41)CCF

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 154 mg (0.31 mmol) sample of product from Step B was heated at 65° C. for 20 minutes in 3.0 mL of a 0.21M solution of tetra-n-butylammonium fluoride in acetonitrile, followed by treatment with 4.0 mL of 3.0M HCl at 65° C. for 15 minutes. The reaction mixture was washed with two portions of CHCl3, basified to pH 12 with 2.0M NaOH and extracted with two portions of CHCl3. The combined extracts were washed with water, dried over Na2SO4, and evaporated at reduced pressure to provide an oil which was chromatographed on silica gel using 98:2:0.2 CHCl3 --CH3OH--NH4OH and crystallized from hexanes to give 38 mg (48%) of the title compound as colorless crystals. 1H NMR,
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